Cas no 936001-98-8 ((4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers))
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- [(4R)-1-hydroxy-4-(prop-1-en-2-yl)cyclohex-2-en-1-yl]methyl acetate
- (4R)-1-Acetyl-1-hydroxy-4-(1-Methylethenyl)-2-cyclohexene-1-Methanol
- (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
- (4R)-1-HYDROXY-4-(1-METHYLETHENYL)-2-CYCLOHEXENE-1-METHANOL 1-ACETATE
- (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
- [(4R)-1-hydroxy-4-prop-1-en-2-ylcyclohex-2-en-1-yl]methyl acetate
- DTXSID60558138
- 936001-98-8
- (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
-
- Inchi: 1S/C12H18O3/c1-9(2)11-4-6-12(14,7-5-11)8-15-10(3)13/h4,6,11,14H,1,5,7-8H2,2-3H3/t11-,12?/m0/s1
- InChI Key: VFVJYMAACGYTMS-PXYINDEMSA-N
- SMILES: OC1(COC(C)=O)C=C[C@H](C(=C)C)CC1
Computed Properties
- Exact Mass: 210.12600
- Monoisotopic Mass: 210.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 291.0±40.0 °C at 760 mmHg
- Flash Point: 114.2±20.1 °C
- PSA: 46.53000
- LogP: 1.82290
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H947835-1mg |
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) |
936001-98-8 | 1mg |
$ 184.00 | 2023-09-07 | ||
| TRC | H947835-10mg |
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) |
936001-98-8 | 10mg |
$ 1455.00 | 2023-09-07 |
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) - CAS No. 936001-98-8
(4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers), identified by its CAS number 936001-98-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This mixture of diastereomers exhibits unique structural and functional properties, making it a valuable intermediate in the synthesis of various biologically active molecules. The compound belongs to the class of terpenoids, which are naturally occurring organic compounds known for their diverse pharmacological effects.
The structural framework of this compound features a cyclohexene core substituted with a hydroxyl group at the 1-position, an acetate ester at the 1-methanol position, and a (1-methylethenyl) group at the 4-position. The presence of multiple stereocenters, particularly the (4R) configuration, contributes to the formation of a mixture of diastereomers. This stereochemical complexity is crucial for understanding its reactivity and potential biological activity.
In recent years, there has been growing interest in the development of stereoselective synthetic methodologies to produce enantiomerically pure or diastereomerically enriched forms of such compounds. The study of diastereomer mixtures provides insights into the mechanisms of enzymatic and chemical transformations, which are essential for optimizing synthetic routes in drug discovery.
One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. For instance, researchers have explored its use in constructing natural product analogs and drug candidates targeting various therapeutic areas. The cyclohexene scaffold is particularly versatile, allowing for further functionalization through reactions such as hydroxylation, esterification, and oxidation.
Recent advancements in computational chemistry have enabled more accurate predictions of the properties and reactivity of such complex mixtures. Molecular modeling studies have been instrumental in understanding how different diastereomers interact with biological targets, providing a rational basis for designing more effective drug candidates.
The synthesis of this compound typically involves multi-step organic transformations, including cyclization reactions, esterification, and stereocontrol techniques. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereoselectivity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in molecular construction.
From a biological perspective, the diastereomer mixture offers a unique opportunity to study structure-activity relationships (SAR). By comparing the properties of different diastereomers, researchers can gain valuable insights into how stereochemistry influences biological function. This information is critical for designing molecules with improved efficacy and reduced side effects.
The pharmaceutical industry has shown particular interest in terpenoid derivatives due to their broad spectrum of biological activities. Compounds like this one have been investigated for their potential roles in anti-inflammatory, antimicrobial, and anticancer therapies. The ability to produce and manipulate such complex molecules underscores the importance of advanced synthetic methodologies in drug development.
Furthermore, the environmental impact of synthesizing these compounds has been a subject of increasing concern. Green chemistry principles have guided efforts to develop more sustainable synthetic routes, emphasizing atom economy, solvent efficiency, and waste reduction. These approaches not only minimize environmental footprint but also often improve reaction yields and selectivity.
In conclusion, (4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers) represents a fascinating example of how structural complexity can lead to novel biological activities. Its synthesis and study continue to contribute significantly to our understanding of organic chemistry and its applications in medicine. As research progresses, this compound is likely to play an even greater role in the development of new therapeutic agents.
936001-98-8 ((4R)-1-Hydroxy-4-(1-methylethenyl)-2-cyclohexene-1-methanol 1-Acetate (Mixture of Diastereomers)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)